sodium 5-[2-[5-chloro-2-(4-methylphenyl)sulfonyl-phenyl]hydrazinyl]-6-imino-4-oxo-naphthalene-2-sulf
sodium 5-[2-[5-chloro-2-(4-methylphenyl)sulfonyl-phenyl]hydrazinyl]-6-imino-4-oxo-naphthalene-2-sulf
Brand Name:
Vulcanchem
CAS No.:
12220-30-3
VCID:
VC0081789
InChI:
InChI=1S/C23H18ClN3O6S2.Na/c1-13-2-6-16(7-3-13)34(29,30)21-9-5-15(24)11-19(21)26-27-23-18(25)8-4-14-10-17(35(31,32)33)12-20(28)22(14)23;/h2-12,25-27H,1H3,(H,31,32,33);/q;+1/p-1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(C=C2)Cl)NNC3=C4C(=CC(=CC4=O)S(=O)(=O)[O-])C=CC3=N.[Na+]
Molecular Formula:
C23H17ClN3NaO6S2
Molecular Weight:
554 g/mol
sodium 5-[2-[5-chloro-2-(4-methylphenyl)sulfonyl-phenyl]hydrazinyl]-6-imino-4-oxo-naphthalene-2-sulf
CAS No.: 12220-30-3
Main Products
VCID: VC0081789
Molecular Formula: C23H17ClN3NaO6S2
Molecular Weight: 554 g/mol
![sodium 5-[2-[5-chloro-2-(4-methylphenyl)sulfonyl-phenyl]hydrazinyl]-6-imino-4-oxo-naphthalene-2-sulf - 12220-30-3](/images/no_structure.jpg)
| CAS No. | 12220-30-3 |
|---|---|
| Product Name | sodium 5-[2-[5-chloro-2-(4-methylphenyl)sulfonyl-phenyl]hydrazinyl]-6-imino-4-oxo-naphthalene-2-sulf |
| Molecular Formula | C23H17ClN3NaO6S2 |
| Molecular Weight | 554 g/mol |
| IUPAC Name | sodium;5-[2-[5-chloro-2-(4-methylphenyl)sulfonylphenyl]hydrazinyl]-6-imino-4-oxonaphthalene-2-sulfonate |
| Standard InChI | InChI=1S/C23H18ClN3O6S2.Na/c1-13-2-6-16(7-3-13)34(29,30)21-9-5-15(24)11-19(21)26-27-23-18(25)8-4-14-10-17(35(31,32)33)12-20(28)22(14)23;/h2-12,25-27H,1H3,(H,31,32,33);/q;+1/p-1 |
| Standard InChIKey | CRHRVPVEVGGOLU-UHFFFAOYSA-M |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(C=C2)Cl)NNC3=C4C(=CC(=CC4=O)S(=O)(=O)[O-])C=CC3=N.[Na+] |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(C=C2)Cl)NNC3=C4C(=CC(=CC4=O)S(=O)(=O)[O-])C=CC3=N.[Na+] |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(C=C2)Cl)NNC3=C4C(=CC(=CC4=O)S(=O)(=O)[O-])C=CC3=N.[Na+] |
| PubChem Compound | 5489911 |
| Last Modified | Nov 09 2021 |
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